Cas no 60230-78-6 (1-amino-3,4-dihydro-2(1H)-Quinolinone)

• Product Name: 1-amino-3,4-dihydro-2(1H)-Quinolinone
• CAS No: 60230-78-6
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 1114754
• PubChem ID: 13412499
• Update Time: 2025-06-14

1-amino-3,4-dihydro-2(1H)-Quinolinone Chemical and Physical Properties

Names and Identifiers

• 1-amino-3,4-dihydro-2(1H)-Quinolinone
• 1-amino-3,4-dihydroquinolin-2(1H)-one
• DB-180792
• 60230-78-6
• SCHEMBL3389475

• Inchi： 1S/C9H10N2O/c10-11-8-4-2-1-3-7(8)5-6-9(11)12/h1-4H,5-6,10H2
• InChI Key： SGGADOMMOOORTD-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=CC=CC=2N1N

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 1-amino-3,4-dihydro-2(1H)-Quinolinone

Comprehensive Overview of 1-amino-3,4-dihydro-2(1H)-Quinolinone (CAS No. 60230-78-6): Properties, Applications, and Research Insights

1-amino-3,4-dihydro-2(1H)-Quinolinone, identified by its CAS number 60230-78-6, is a heterocyclic organic compound with significant relevance in pharmaceutical and chemical research. This compound belongs to the quinolinone family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of an amino group at the 1-position and a dihydroquinolinone backbone makes it a versatile intermediate for synthesizing more complex structures. Researchers and industries are increasingly interested in this compound due to its potential in developing central nervous system (CNS) therapeutics, antioxidant agents, and anti-inflammatory drugs.

In recent years, the demand for 1-amino-3,4-dihydro-2(1H)-Quinolinone has surged, driven by its role in medicinal chemistry and material science. A key factor behind this trend is the growing focus on neurodegenerative diseases such as Alzheimer's and Parkinson's, where quinolinone derivatives are being explored for their neuroprotective properties. Additionally, the compound's structural flexibility allows for modifications that enhance its bioavailability and target specificity, making it a valuable scaffold for drug design. These attributes align with current biomedical research trends, where precision medicine and small-molecule therapeutics dominate the landscape.

The synthesis of 1-amino-3,4-dihydro-2(1H)-Quinolinone typically involves multistep organic reactions, including cyclization and amination processes. Advanced techniques like microwave-assisted synthesis and catalytic hydrogenation have been employed to improve yield and purity, addressing the need for sustainable chemistry practices. Environmental concerns and regulatory pressures have also spurred interest in green chemistry approaches for producing this compound, such as using biocatalysts or solvent-free conditions. These innovations cater to the industry's shift toward eco-friendly manufacturing, a topic frequently searched by professionals in chemical engineering and pharmaceutical development.

From an analytical perspective, CAS No. 60230-78-6 is characterized using techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure compliance with quality control standards, a critical consideration for laboratories and manufacturers. The compound's physicochemical properties, such as solubility, melting point, and stability, are well-documented, facilitating its integration into formulation studies. Such data is often sought after by researchers working on drug delivery systems or polymeric materials, reflecting the intersection of chemistry and biotechnology.

Beyond pharmaceuticals, 1-amino-3,4-dihydro-2(1H)-Quinolinone has shown promise in agrochemicals and functional materials. For instance, its derivatives are investigated as plant growth regulators or light-emitting diodes (LEDs) components, highlighting its cross-disciplinary utility. This versatility answers common queries about alternative applications of quinolinones, a topic gaining traction in academic forums and patent literature. Furthermore, the compound's structure-activity relationships (SAR) are a focal point for computational chemists leveraging AI-driven molecular modeling to predict novel derivatives.

In conclusion, 1-amino-3,4-dihydro-2(1H)-Quinolinone (CAS 60230-78-6) exemplifies the convergence of synthetic chemistry, pharmacology, and materials science. Its adaptability to cutting-edge research and alignment with global health priorities ensure its continued relevance. As industries prioritize innovation and sustainability, this compound will likely remain a subject of intense study and application, addressing both current challenges and future opportunities.